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Compound of Interest

Compound Name: Glycine-2-13C,15N

Cat. No.: B1338978 Get Quote

Essential Safety and Handling Guide for Glycine-
2-13C,15N
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Glycine-2-13C,15N. The following procedural steps

ensure the safe handling, storage, and disposal of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)
When handling Glycine-2-13C,15N, it is essential to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. Although Glycine and its stable

isotope-labeled forms are generally considered non-hazardous, prudent laboratory practices

should always be observed.[1][2]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Change gloves

frequently and avoid skin

contact.

Eye Protection Safety glasses or goggles
Use safety goggles with side

protection.[3]

Body Protection Laboratory coat
A standard lab coat is sufficient

to protect clothing.

Respiratory Protection Not generally required

In cases of significant dust

formation, a self-contained

breathing apparatus may be

necessary. Ensure adequate

ventilation.[4]

Operational Plan: Step-by-Step Handling Procedure
Proper handling from receipt to disposal is critical for maintaining the integrity of Glycine-2-
13C,15N and ensuring a safe laboratory environment.

2.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the compound name, isotope labels

(¹³C, ¹⁵N), purity, and date of receipt.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[4] Many suppliers

recommend refrigeration (+2°C to +8°C) and desiccation. Protect from light and moisture to

ensure stability.

2.2. Preparation and Use

Work Area: Prepare a clean, designated area for handling the compound.
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Weighing: If weighing the solid form, do so in an area with minimal air currents to prevent

dust dispersal.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Hygiene: Wash hands thoroughly with soap and water before and after handling, and before

eating, drinking, or smoking.

Disposal Plan
As a non-radioactive compound, the disposal of Glycine-2-13C,15N is less stringent than for

radiolabeled compounds. However, it is crucial to adhere to all relevant regulations.

Waste Collection: Collect unused material and any contaminated disposable supplies (e.g.,

gloves, wipes) in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the waste in accordance with federal, state, and local

environmental regulations.

Professional Disposal: It is recommended to contact a licensed professional waste disposal

service for the disposal of chemical waste. Do not release into the environment.

Emergency Procedures
In case of accidental exposure or spillage, follow these procedures:
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Incident First Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation occurs.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention if you feel

unwell.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.

Spill

Sweep up the solid material, avoiding dust

formation, and place it in a suitable, sealed

container for disposal. Ventilate the area and

clean the spill site.

Experimental Workflow for Handling Glycine-2-
13C,15N
The following diagram illustrates the standard workflow for handling Glycine-2-13C,15N in a

laboratory setting.
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Caption: Workflow for safe handling of Glycine-2-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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